Cas no 244262-02-0 (Benzenamine,4,4'-[2-[4-[4,5-bis(4-nitrophenyl)-1H-imidazol-2-yl]phenyl]-1H-imidazole-4,5-diyl]bis-)
![Benzenamine,4,4'-[2-[4-[4,5-bis(4-nitrophenyl)-1H-imidazol-2-yl]phenyl]-1H-imidazole-4,5-diyl]bis- structure](https://www.kuujia.com/scimg/cas/244262-02-0x500.png)
244262-02-0 structure
Product name:Benzenamine,4,4'-[2-[4-[4,5-bis(4-nitrophenyl)-1H-imidazol-2-yl]phenyl]-1H-imidazole-4,5-diyl]bis-
CAS No:244262-02-0
MF:C36H26N8O4
MW:634.64284658432
CID:1417230
Benzenamine,4,4'-[2-[4-[4,5-bis(4-nitrophenyl)-1H-imidazol-2-yl]phenyl]-1H-imidazole-4,5-diyl]bis- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine,4,4'-[2-[4-[4,5-bis(4-nitrophenyl)-1H-imidazol-2-yl]phenyl]-1H-imidazole-4,5-diyl]bis-
- Benzenamine, 4,4'-[2-[4-[4,5-bis(4-nitrophenyl)-1H-imidazol-2-yl]phenyl]-1H-imidazole-4,5-diyl]bis- (9CI)
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- Inchi: 1S/C36H26N8O4/c37-27-13-5-21(6-14-27)31-32(22-7-15-28(38)16-8-22)40-35(39-31)25-1-3-26(4-2-25)36-41-33(23-9-17-29(18-10-23)43(45)46)34(42-36)24-11-19-30(20-12-24)44(47)48/h1-20H,37-38H2,(H,39,40)(H,41,42)
- InChI Key: BZDYCIVLOCYCQL-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(C3NC(C4=CC=C([N+]([O-])=O)C=C4)=C(C4=CC=C([N+]([O-])=O)C=C4)N=3)C=C2)NC(C2=CC=C(N)C=C2)=C(C2=CC=C(N)C=C2)N=1
Computed Properties
- Exact Mass: 634.20798
Experimental Properties
- Density: 1.402±0.06 g/cm3(Predicted)
- Melting Point: >300 °C
- Boiling Point: 919.3±65.0 °C(Predicted)
- PSA: 195.68
- pka: 9.51±0.10(Predicted)
Benzenamine,4,4'-[2-[4-[4,5-bis(4-nitrophenyl)-1H-imidazol-2-yl]phenyl]-1H-imidazole-4,5-diyl]bis- Related Literature
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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